Cas no 27067-97-6 (10H-Phenothiazine-10-propanaminium,2-chloro-N,N,N-trimethyl-, iodide, 5-oxide (9CI))

10H-Phenothiazine-10-propanaminium,2-chloro-N,N,N-trimethyl-, iodide, 5-oxide (9CI) structure
27067-97-6 structure
Product Name:10H-Phenothiazine-10-propanaminium,2-chloro-N,N,N-trimethyl-, iodide, 5-oxide (9CI)
CAS No:27067-97-6
MF:C18H22ClIN2OS
MW:476.802554607391
CID:280013
PubChem ID:24190823
Update Time:2025-04-19

10H-Phenothiazine-10-propanaminium,2-chloro-N,N,N-trimethyl-, iodide, 5-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine-10-propanaminium,2-chloro-N,N,N-trimethyl-, iodide, 5-oxide (9CI)
    • 3-(2-chloro-5-oxophenothiazin-10-yl)propyl-trimethylazanium,iodide
    • NSC115178
    • NSC-115178
    • 3-(2-Chloro-5-oxo-5lambda~4~-phenothiazin-10(5H)-yl)-N,N,N-trimethylpropan-1-aminium iodide
    • 27067-97-6
    • DTXSID80637934
    • Inchi: 1S/C18H22ClN2OS.HI/c1-21(2,3)12-6-11-20-15-7-4-5-8-17(15)23(22)18-10-9-14(19)13-16(18)20;/h4-5,7-10,13H,6,11-12H2,1-3H3;1H/q+1;/p-1
    • InChI Key: QMNARHWBTMLOSR-UHFFFAOYSA-M
    • SMILES: [I-].ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2=O)CCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 476.01900
  • Monoisotopic Mass: 476.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 439
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 39.52000
  • LogP: 1.98920
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